Cas no 162707-38-2 (Benzene, 1-methoxy-2-(3-pentenyl)-)

Benzene, 1-methoxy-2-(3-pentenyl)- structure
162707-38-2 structure
Product name:Benzene, 1-methoxy-2-(3-pentenyl)-
CAS No:162707-38-2
MF:C12H16O
MW:176.25484
CID:1345954
PubChem ID:54456634

Benzene, 1-methoxy-2-(3-pentenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-methoxy-2-(3-pentenyl)-
    • 1-methoxy-2-pent-3-enylbenzene
    • 1-METHOXY-2-(PENT-3-EN-1-YL)BENZENE
    • DTXSID00711467
    • 162707-38-2
    • Inchi: InChI=1S/C12H16O/c1-3-4-5-8-11-9-6-7-10-12(11)13-2/h3-4,6-7,9-10H,5,8H2,1-2H3
    • InChI Key: WYQMDXRQABZGPT-UHFFFAOYSA-N
    • SMILES: CC=CCCC1=CC=CC=C1OC

Computed Properties

  • Exact Mass: 176.12018
  • Monoisotopic Mass: 176.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 9.2Ų
  • XLogP3: 4

Experimental Properties

  • PSA: 9.23

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